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- InChI:
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InChI=1S/C20H32O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-16-19(21)17-15-18-20(22)23/h6-7,9-10,12-14,16,19,21H,2-5,8,11,15,17-18H2,1H3,(H,22,23)/b7-6-,10-9-,13-12-,16-14+/t19-/m1/s1
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5(S)-HETE is produced by the action of 5-LO on arachidonic acid to give 5(S)-HpETE, followed by reduction of the hydroperoxide. 5(S)-HETE has proliferative and chemotactic effects on granulocytes. When further metabolized to 5-oxoETE, it is a more potent eosinophil chemoattractant than leukotriene B4.2,3
5S-Hete, also known as 5(S)-hete, belongs to the class of organic compounds known as hydroxyeicosatetraenoic acids. These are eicosanoic acids with an attached hydroxyl group and four CC double bonds. Thus, 5S-hete is considered to be an eicosanoid lipid molecule. 5S-Hete is considered to be a practically insoluble (in water) and relatively neutral molecule. 5S-Hete has been detected in multiple biofluids, such as blood, cerebrospinal fluid, and urine. Within the cell, 5S-hete is primarily located in the membrane (predicted from logP) and cytoplasm. In humans, 5S-hete is i...